methyl 3-{[(4-chlorophenyl)sulfonyl]methyl}-4-(1H-pyrrol-1-yl)benzenecarboxylate

• IUPAC Name: methyl 3-[(4-chlorophenyl)sulfonylmethyl]-4-pyrrol-1-ylbenzoate
• InChI: InChI=1S/C19H16ClNO4S/c1-25-19(22)14-4-9-18(21-10-2-3-11-21)15(12-14)13-26(23,24)17-7-5-16(20)6-8-17/h2-12H,13H2,1H3
• InChI Key: CVZQSDRRDGEGBS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)N2C=CC=C2)CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H16ClNO4S
• DSSTOX Substance ID: DTXSID201154028
• Molecular Weight: 389.9 g/mol
• CAS RN: 339016-40-9

Description

Methyl 3-{[(4-chlorophenyl)sulfonyl]methyl}-4-(1H-pyrrol-1-yl)benzenecarboxylate is a chemical compound with the CAS number 339016-40-9. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of this compound involves the use of acetonitrile as the ideal solvent for the reaction. The effect of two different organic bases, triethylamine and pyridine, was investigated.

Molecular Structure Analysis

The molecular structure of this compound includes a 4-chlorophenyl sulfonyl group, a methyl group, and a 1H-pyrrol-1-yl group attached to a benzenecarboxylate core.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its boiling point, melting point, and density, can be found in chemical databases.

Scientific Research Applications

Synthesis of Anticancer Agents One significant application of compounds related to methyl 3-{[(4-chlorophenyl)sulfonyl]methyl}-4-(1H-pyrrol-1-yl)benzenecarboxylate includes the synthesis of anticancer agents. A study by Redda et al. (2011) involved synthesizing analogs maintaining the N-(3-[(1H-pyrrol-1-yl)methyl]-5,6-dihydropyridin-1(2H)-yl) benzamide/benzene sulfonamides, focusing on substituents with different electronic, steric, and lipophilic properties. These compounds were evaluated for cytotoxic effects on various breast cancer cell lines, showing significant potency (Redda et al., 2011).

Crystal Structure Determination Silva et al. (2012) studied the crystal structure of functionalized pyrroles, which are vital as active antitumoral agents. They determined the structure of these compounds using synchrotron X-ray powder diffraction data and Monte Carlo technique followed by Rietveld refinement. This structural analysis is crucial for understanding the properties and potential applications of these compounds in medicinal chemistry (Silva et al., 2012).

Sulfone-Linked Heterocycles as Antimicrobial Agents Padmavathi et al. (2009) reported the synthesis of a new class of sulfone-linked bis heterocycles, displaying significant antimicrobial activity. This suggests that derivatives of this compound could have potential applications in developing new antimicrobial agents (Padmavathi et al., 2009).

Mechanism of Action

Mode of Action

It’s known that the compound is used in the catalytic protodeboronation of pinacol boronic esters . This process involves a radical approach and is paired with a Matteson–CH2–homologation .

Biochemical Pathways

The compound is involved in the catalytic protodeboronation of pinacol boronic esters . This process is a part of the formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation . The hydromethylation sequence was applied to methoxy protected (−)-Δ8-THC and cholesterol . The protodeboronation was further used in the formal total synthesis of δ- ( R )-coniceine and indolizidine 209B .